Cas no 6554-21-8 (Adenosine, 3'-acetate(7CI,8CI,9CI))

• Product Name: Adenosine, 3'-acetate(7CI,8CI,9CI)
• CAS No: 6554-21-8
• MF: C₁₂H₁₅N₅O₅
• MW: 309.278002023697
• CID: 526640
• Update Time: 2025-04-19

Adenosine, 3'-acetate(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine, 3'-acetate(7CI,8CI,9CI)
• [2-(4-benzylpiperidin-1-yl)-2-oxoethyl] 2-methylbenzoate
• 3'-O-Acetyladenosine

• Inchi： 1S/C12H15N5O5/c1-5(19)21-9-6(2-18)22-12(8(9)20)17-4-16-7-10(13)14-3-15-11(7)17/h3-4,6,8-9,12,18,20H,2H2,1H3,(H2,13,14,15)
• InChI Key： VMHCBARXJWMNTB-UHFFFAOYSA-N
• SMILES： CC(OC1C(O)C(N2C3C(=C(N=CN=3)N)N=C2)OC1CO)=O

Computed Properties

• Exact Mass: 351.18355
• Monoisotopic Mass: 351.183444
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6

Experimental Properties

• Density: 1.149
• Boiling Point: 533.8°Cat760mmHg
• Flash Point: 276.6°C
• Refractive Index: 1.576
• PSA: 46.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides